Cas no 13969-10-3 (9,11-dimethyl-12H-benzo[5,6]chromeno[2,3-d]pyrimidine)

• Product name: 9,11-dimethyl-12H-benzo[5,6]chromeno[2,3-d]pyrimidine
• CAS No: 13969-10-3
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 902901
• PubChem ID: 270282

9,11-dimethyl-12H-benzo[5,6]chromeno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 9,11-dimethyl-12H-benzo[5,6]chromeno[2,3-d]pyrimidine
• 12H-Naphtho(1',2':5,6)pyrano(2,3-d)pyrimidine, 9,11-dimethyl-
• 12H-Naphtho[1',2':5,6]pyrano[2,3-d]pyrimidine, 9,11-dimethyl-
• 9,11-Dimethyl-12H-naphtho< 1.2-5.6> -pyrano< 2.3-d> pyrimidin
• AC1L6O99
• AC1Q4VJR
• AG-J-82434
• AR-1C0644
• CTK4C1908
• 13969-10-3
• NSC 112550
• DI8YU7CC2S
• NSC-112550
• 9,11-Dimethyl-12H-naphtho(1',2':5,6)pyrano(2,3-d)pyrimidine
• NSC112550
• DTXSID10161151
• UNII-DI8YU7CC2S

• Inchi： InChI=1S/C17H14N2O/c1-10-14-9-15-13-6-4-3-5-12(13)7-8-16(15)20-17(14)19-11(2)18-10/h3-8H,9H2,1-2H3
• InChI Key： NMUSDFQXZQWRLO-UHFFFAOYSA-N
• SMILES： CC1=C2CC3=C(C=CC4=CC=CC=C34)OC2=NC(=N1)C

Computed Properties

• Exact Mass: 262.11072
• Monoisotopic Mass: 262.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 35.01
• LogP: 3.94310